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Compound of Interest

Compound Name: 4-(4-Chlorophenoxy)phenol

CAS No.: 21567-18-0

Cat. No.: B1589894 Get Quote

Document ID: TAN-CPP-2024-01 | Version: 2.1 | Status: Research & Development Protocol

Executive Summary & Chemical Profile
4-(4-Chlorophenoxy)phenol (4-CPP) is a bioactive phenolic ether serving as a critical

pharmacophore in the development of modern azole fungicides (e.g., Difenoconazole) and a

research candidate for "soft" chlorophenol wood preservatives. Unlike legacy agents like

Pentachlorophenol (PCP), which rely on broad-spectrum mitochondrial uncoupling, 4-CPP

derivatives target specific ergosterol biosynthesis pathways, offering a refined toxicological

profile.

This guide details protocols for the solubilization, impregnation, and biological evaluation of 4-

CPP and its derivatives in lignocellulosic matrices.

Chemical Identity
CAS Number: 21567-18-0[1]

IUPAC Name: 4-(4-chlorophenoxy)phenol

Synonyms: 4-Chloro-4'-hydroxydiphenyl ether; p-(p-Chlorophenoxy)phenol.[1]
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Molecular Formula: C₁₂H₉ClO₂ (MW: 220.65 g/mol )[1]

Physical State: Light yellow crystalline solid (MP: 80-85°C).[1]

Solubility: Soluble in acetone, methanol, toluene; insoluble in water.

Mechanism of Action & Rationale
To effectively apply 4-CPP, researchers must understand its dual-mode potential:

Direct Phenolic Action (Membrane Disruption): As a lipophilic phenol, 4-CPP partitions into

fungal cell membranes, increasing permeability and disrupting ion homeostasis. This is the

"legacy" mechanism shared with chlorophenols but with reduced potency and toxicity

compared to PCP.

Biosynthetic Precursor (Ergosterol Inhibition): 4-CPP is the structural backbone for

Difenoconazole. The chlorophenoxy moiety provides the necessary lipophilicity for the

triazole group to bind the heme iron of fungal cytochrome P450-dependent 14α-demethylase

(CYP51), halting ergosterol synthesis and causing membrane collapse.

Pathway Visualization: From Precursor to Pathogen
Inhibition
The following diagram illustrates the synthesis of the active fungicide Difenoconazole from 4-

CPP and its subsequent biological target.
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Caption: Synthesis pathway converting the 4-CPP scaffold into the active Difenoconazole

fungicide and its downstream mechanism.

Protocol A: Formulation & Stock Preparation
Objective: Create a stable impregnation solution capable of penetrating wood cell lumens

(tracheids/vessels).

Reagents
4-(4-Chlorophenoxy)phenol (≥98% purity).[1][2]

Carrier Solvent: Acetone (for rapid evaporation/lab tests) or Toluene (for deep penetration).

Co-solvent (Optional): Ethanol (improves polarity match for sapwood).

Procedure
Calculation: Determine target retention ( kg/m ³). For a standard research threshold of 1.0

kg/m ³, prepare a 1.5% w/v solution (accounting for ~60-70% uptake in pine sapwood).

Dissolution:

Weigh 15.0 g of 4-CPP.

Add to 800 mL of Acetone/Toluene (1:1 v/v) in a volumetric flask.

Sonicate for 10 minutes at 25°C until fully dissolved.

Bring to volume (1 L) with solvent.

QC Check: Verify clarity. If turbidity exists, filter through a 0.45 µm PTFE membrane.

Protocol B: Vacuum-Pressure Impregnation
(Modified Bethell Process)
Objective: Full-cell impregnation of wood blocks (e.g., Southern Yellow Pine or Beech) for

efficacy testing.
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Equipment
Vacuum-pressure impregnation vessel (autoclave).

Ballast weights (to keep wood submerged).

Calibrated balance (±0.01 g).

Workflow Diagram

Weigh Dry Blocks (W1)

Vacuum Phase
(-85 kPa, 30 min)

Introduce 4-CPP Solution
(Under Vacuum)

Pressure Phase
(700 kPa, 60 min)

Release Pressure & Drain

Solvent Evaporation
(48h Ambient + 48h @ 40°C)

Weigh Treated Blocks (W2)
Calc: Retention
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Caption: Step-by-step vacuum-pressure impregnation cycle for maximizing chemical retention

in wood blocks.

Step-by-Step Protocol
Pre-Conditioning: Dry wood blocks (19 x 19 x 19 mm) at 103°C for 24h. Record Initial Dry

Weight (W₁).

Vacuum Phase: Place blocks in the vessel. Apply vacuum (-85 kPa) for 30 minutes to

evacuate air from cell lumens.

Filling: While maintaining vacuum, introduce the 4-CPP solution until blocks are fully

submerged.

Pressure Phase: Release vacuum and apply pressure (700 kPa / ~100 psi) for 60 minutes.

This forces the hydrophobic phenol into the cell wall microstructure.

Recovery: Release pressure, drain solution, and wipe excess liquid.[3] Weigh immediately

(Wet Weight, W₂) to calculate uptake.

Fixation/Drying: Allow solvent to evaporate in a fume hood for 48h, then kiln dry at 40°C to

constant weight.

Calculation of Retention (R):

Where

is solution concentration (%) and

is block volume (cm³).

Protocol C: Biological Efficacy Testing (AWPA E10)
Objective: Determine the toxic threshold against standard wood-decay fungi.

Test Organisms
Brown Rot:Gloeophyllum trabeum (ATCC 11539) - Standard for softwoods.
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White Rot:Trametes versicolor (ATCC 42462) - Standard for hardwoods.

Procedure
Soil Preparation: Fill jars with organic silt loam (WHC 130%). Place a feeder strip (untreated

pine) on the soil.

Inoculation: Inoculate feeder strips with fungal mycelium. Incubate until fully covered (~2

weeks).

Exposure: Place sterilized, 4-CPP treated blocks (from Protocol B) on the active fungal mats.

Incubation: Incubate at 25°C / 70% RH for 12 weeks.

Harvest: Remove mycelium, dry blocks at 103°C, and measure Final Weight (W₃).

Data Interpretation (Representative)
The table below illustrates expected performance metrics for 4-CPP based on structural

analogs (chlorophenols/diphenyl ethers).

Treatment Group Retention ( kg/m ³)
Mean Weight Loss
(%)

Efficacy Rating

Control (Solvent Only) 0.0 45.0 - 60.0% Failed

4-CPP (Low) 0.5 15.0 - 25.0% Moderate

4-CPP (Medium) 1.2 3.0 - 8.0% Effective

4-CPP (High) 2.5 < 2.0% Highly Effective

PCP (Reference) 0.8 < 2.0% Gold Standard (Toxic)

Note: 4-CPP is expected to be less potent than Pentachlorophenol (PCP) on a mass basis,

requiring higher retention for equivalent protection.

Safety & Environmental Considerations
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Handling: 4-CPP is an irritant and potentially toxic to aquatic life. Use nitrile gloves, safety

goggles, and work in a fume hood.

Waste: All treated wood and solutions must be disposed of as hazardous chemical waste. Do

not burn treated wood (risk of dioxin formation).

Dioxin Risk: Unlike PCP, pure 4-CPP has a lower risk of dioxin contamination, but thermal

degradation can still yield hazardous byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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